Cas no 1553463-60-7 (6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine)

6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine structure
1553463-60-7 structure
Product Name:6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
CAS No:1553463-60-7
MF:C11H17N3O
MW:207.272182226181
CID:5274172
PubChem ID:115323634
Update Time:2025-07-23

6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydro-6-methoxy-4-(1-methylethyl)pyrido[2,3-b]pyrazine
    • 1553463-60-7
    • EN300-694940
    • 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine
    • Inchi: 1S/C11H17N3O/c1-8(2)14-7-6-12-9-4-5-10(15-3)13-11(9)14/h4-5,8,12H,6-7H2,1-3H3
    • InChI Key: KSIFAWBYUOSJID-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C2C(=N1)N(CCN2)C(C)C

Computed Properties

  • Exact Mass: 207.137162174g/mol
  • Monoisotopic Mass: 207.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.075±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 350.2±42.0 °C(Predicted)
  • pka: 6.94±0.20(Predicted)

6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine Pricemore >>

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6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine Related Literature

Additional information on 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine

Comprehensive Overview of 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine (CAS No. 1553463-60-7)

The compound 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine (CAS No. 1553463-60-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrido-pyrazine derivative is characterized by a fused bicyclic system, incorporating both nitrogen and oxygen heteroatoms, which enhances its versatility in drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds like 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine has surged, driven by advancements in synthetic chemistry and the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a scaffold for developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The presence of a methoxy group and an isopropyl substituent in its structure further enhances its lipophilicity, making it a candidate for optimizing drug-like properties.

From an SEO perspective, users frequently search for terms such as "pyrido[2,3-b]pyrazine derivatives," "CAS 1553463-60-7 applications," and "6-methoxy-4-isopropyl-pyrido-pyrazine synthesis." These queries reflect the growing interest in specialized heterocycles for targeted drug design. Additionally, the compound's relevance to AI-driven drug discovery and green chemistry aligns with trending topics in scientific communities, emphasizing sustainability and computational modeling.

The synthesis of 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine typically involves multi-step reactions, including cyclization and functional group modifications. Recent publications highlight its potential in modulating enzymatic pathways, particularly those related to neurodegenerative diseases and metabolic disorders. Its structural analogs have also shown promise in agrochemical formulations, addressing challenges like pest resistance and crop yield optimization.

In conclusion, 6-methoxy-4-(propan-2-yl)-1H,2H,3H,4H-pyrido[2,3-b]pyrazine represents a compelling case study in the intersection of synthetic chemistry and biomedical innovation. Its CAS No. 1553463-60-7 serves as a critical identifier for researchers exploring its pharmacological and industrial potential. As the scientific community continues to unravel its applications, this compound is poised to play a pivotal role in next-generation therapeutic and sustainable solutions.

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